Cas no 502158-33-0 (1(2H)-Pyridinecarboxylic acid, 4-bromo-, phenylmethyl ester)

• Product Name: 1(2H)-Pyridinecarboxylic acid, 4-bromo-, phenylmethyl ester
• CAS No: 502158-33-0
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 1562827
• Update Time: 2024-08-24

1(2H)-Pyridinecarboxylic acid, 4-bromo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 4-bromo-, phenylmethyl ester

• Inchi： 1S/C13H12BrNO2/c14-12-6-8-15(9-7-12)13(16)17-10-11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key： FROZSUDAQGVSNA-UHFFFAOYSA-N
• SMILES： C1N(C(OCC2=CC=CC=C2)=O)C=CC(Br)=C1

Computed Properties

• Exact Mass: 293.00516

Experimental Properties

• Density: 1.510±0.06 g/cm3(Predicted)
• Boiling Point: 387.1±42.0 °C(Predicted)
• PSA: 29.54
• pka: -2.45±0.40(Predicted)